Cas no 1173022-25-7 (2-acetyloxybenzoic acid)

• Product Name: 2-acetyloxybenzoic acid
• CAS No: 1173022-25-7
• MF: C₉H₈O₄
• MW: 181.150077819824
• CID: 2615304
• PubChem ID: 71309054
• Update Time: 2025-04-21

2-acetyloxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetyloxybenzoic acid
• Acetylsalicylic acid-alpha-13C, 99 atom % 13C
• DTXCID30696490
• 2-(Acetyloxy)(carboxy-~13~C)benzoic acid
• DTXSID40745746
• 1173022-25-7

• Inchi： 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)/i9+1
• InChI Key： BSYNRYMUTXBXSQ-QBZHADDCSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1[13C](=O)O

Computed Properties

• Exact Mass: 181.04561357Da
• Monoisotopic Mass: 181.04561357Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų